Cas no 946264-26-2 (N-4-({2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylpropanamide)

• Product Name: N-4-({2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylpropanamide
• CAS No: 946264-26-2
• MF: C₁₉H₂₀N₄O₅S
• MW: 416.450902938843
• CID: 6074876
• PubChem ID: 16905645
• Update Time: 2025-11-01

N-4-({2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-4-({2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylpropanamide
• Propanamide, N-[4-[[[2-[3-(2-furanyl)-6-oxo-1(6H)-pyridazinyl]ethyl]amino]sulfonyl]phenyl]-
• N-(4-(N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)sulfamoyl)phenyl)propionamide
• N-[4-({2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}sulfamoyl)phenyl]propanamide
• N-[4-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethylsulfamoyl]phenyl]propanamide
• F2341-0080
• AKOS024642085
• 946264-26-2

• Inchi： 1S/C19H20N4O5S/c1-2-18(24)21-14-5-7-15(8-6-14)29(26,27)20-11-12-23-19(25)10-9-16(22-23)17-4-3-13-28-17/h3-10,13,20H,2,11-12H2,1H3,(H,21,24)
• InChI Key： JZOJCOIWMQUINS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NCCN2N=C(C3=CC=CO3)C=CC2=O)(=O)=O)C=C1)(=O)CC

Computed Properties

• Exact Mass: 416.11544092g/mol
• Monoisotopic Mass: 416.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 10.77±0.50(Predicted)

Additional information on N-4-({2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylpropanamide

N-4-({2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylpropanamide (CAS No. 946264-26-2): A Comprehensive Overview

N-4-({2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylpropanamide (CAS No. 946264-26-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits a unique structure that combines elements of furan, pyridazine, and sulfonamide moieties. These structural features contribute to its potential therapeutic applications and make it a subject of ongoing investigation.

The furan ring is a five-membered aromatic heterocycle containing an oxygen atom. Furan derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the furan ring in N-4-({2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylpropanamide suggests that it may possess similar bioactive properties.

The pyridazine moiety is a six-membered heterocyclic ring containing two nitrogen atoms. Pyridazine derivatives have been studied for their potential as anticonvulsants, analgesics, and anti-inflammatory agents. The pyridazine ring in this compound is further modified by the presence of a ketone group (oxo), which can influence its reactivity and biological activity.

The sulfonamide group is a functional group consisting of a sulfur atom double-bonded to an oxygen atom and single-bonded to an amine group (-SO₂NH₂). Sulfonamides are well-known for their antimicrobial properties and have been used in various pharmaceutical applications. In N-4-({2-3-(furan-2-y)-6-oxyo1,6-dihydropyridazin-l-yethyl}sulfamoyl)phenylpropanamide, the sulfonamide group is attached to the phenylpropanamide backbone, which may enhance its solubility and bioavailability.

Recent studies have explored the potential therapeutic applications of N-4-{(2-(3-(furan-2-y)-6-oxyo1,6-dihydropyridazin-l-yethyl)sulfamoyl)phenyl}propanamide in various disease models. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. For instance, it has been reported to induce apoptosis in human breast cancer cells by modulating the expression of pro-apoptotic proteins such as Bax and Bak.

Another area of interest is the compound's anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that N-4-{(2-(3-(furan-2-y)-6-oxyo1,6-dihydropyridazin-l-yethyl)sulfamoyl)phenyl}propanamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This effect is attributed to its ability to modulate the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammatory responses.

In addition to its potential therapeutic applications, N-4-{(2-(3-(furan-2-y)-6-oxyo1,6-dihydropyridazin-l-yethyl)sulfamoyl)phenyl}propanamide has also been studied for its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in clinical settings. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development.

The safety profile of N-4-{(2-(3-(furan-2-y)-6-oxyo1,6-dihydropyridazin-l-yethyl)sulfamoyl)phenyl}propanamide has also been evaluated in preclinical studies. Toxicity assessments have indicated that it has a low toxicity profile at therapeutic doses. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, N-4-{(2-(3-(furan-2-y)-6-oxyo1,6-dihydropyridazin-l-yethyl)sulfamoyl)phenyl}propanamide (CAS No. 946264-26-2) is a multifaceted compound with promising therapeutic potential. Its unique structure combines elements from furan, pyridazine, and sulfonamide moieties, contributing to its diverse biological activities. Ongoing research continues to explore its applications in cancer treatment and inflammatory diseases, making it an exciting area of study in medicinal chemistry and pharmaceutical research.